5-(4-benzyl-1-piperazinyl)-4-chloro-3(2H)-pyridazinone

• Molecular Formula: C15H17ClN4O
• Molecular Weight: 304.77 g/mol
• IUPAC Name: 4-(4-benzylpiperazin-1-yl)-5-chloro-1H-pyridazin-6-one
• InChI: InChI=1S/C15H17ClN4O/c16-14-13(10-17-18-15(14)21)20-8-6-19(7-9-20)11-12-4-2-1-3-5-12/h1-5,10H,6-9,11H2,(H,18,21)
• InChI Key: TWXSQWIBFLBSNW-UHFFFAOYSA-N
• SMILES: C1CN(CCN1CC2=CC=CC=C2)C3=C(C(=O)NN=C3)Cl

Description

5-(4-benzyl-1-piperazinyl)-4-chloro-3(2H)-pyridazinone is a useful research compound. Its molecular formula is C15H17ClN4O and its molecular weight is 304.77 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 7 g of 1-benzylpiperazine, 6.55 g of 4,5-dichloro-3(2H)-pyridazinone and 11 g of K2CO3 in 150 ml of DMF is heated at 110° C. for 4 hours and then concentrated under vacuum. The residue is chromatographed on silica gel, eluting with a DCM/MeOH (95/5; v/v) mixture. The product obtained is taken up in iso ether and triturated and the precipitate formed is isolated with suction. This gives 7 g of the expected product, which is recrystallized from iso ether; m.p.=173-175° C.